6-(2-Aminoethyl)-4-chloropyridin-2-OL
Description
6-(2-Aminoethyl)-4-chloropyridin-2-OL is a chemical compound that belongs to the class of pyridine derivatives. This compound is characterized by the presence of an aminoethyl group at the 6-position, a chlorine atom at the 4-position, and a hydroxyl group at the 2-position of the pyridine ring. Pyridine derivatives are known for their wide range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 6-(2-Aminoethyl)-4-chloropyridin-2-OL can be achieved through several synthetic routes. One common method involves the nucleophilic substitution reaction of 4-chloro-2-hydroxypyridine with 2-aminoethanol. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, to facilitate the substitution process. The reaction conditions may include heating the reaction mixture to a temperature of around 80-100°C for several hours to ensure complete conversion.
Industrial Production Methods: In an industrial setting, the production of 6-(2-Aminoethyl)-4-chloropyridin-
Properties
Molecular Formula |
C7H9ClN2O |
|---|---|
Molecular Weight |
172.61 g/mol |
IUPAC Name |
6-(2-aminoethyl)-4-chloro-1H-pyridin-2-one |
InChI |
InChI=1S/C7H9ClN2O/c8-5-3-6(1-2-9)10-7(11)4-5/h3-4H,1-2,9H2,(H,10,11) |
InChI Key |
WDUICAVZDITDJR-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(NC1=O)CCN)Cl |
Origin of Product |
United States |
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